Cas no 62936-84-9 (3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)-)

• Product Name: 3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)-
• CAS No: 62936-84-9
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 428552
• PubChem ID: 71381770
• Update Time: 2025-04-19

3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.3.1]nonan-9-ol, 7-(1-methylethyl)-
• 7-propan-2-yl-3-oxabicyclo[3.3.1]nonan-9-ol
• 7-(Propan-2-yl)-3-oxabicyclo[3.3.1]nonan-9-ol
• DTXSID30804194
• 62936-84-9

• Inchi： 1S/C11H20O2/c1-7(2)8-3-9-5-13-6-10(4-8)11(9)12/h7-12H,3-6H2,1-2H3
• InChI Key： IHIAMIWCSPCHPQ-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(C)C)CC(C1)C2O

Computed Properties

• Exact Mass: 184.1464
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46